Cas no 2172513-81-2 (2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetic acid)

• Product Name: 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetic acid
• CAS No: 2172513-81-2
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 6232408
• PubChem ID: 165600560
• Update Time: 2025-10-31

2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetic acid
• EN300-1596295
• 2172513-81-2

• Inchi： 1S/C13H21N3O2/c1-2-6-12-11(9-13(17)18)14-15-16(12)10-7-4-3-5-8-10/h10H,2-9H2,1H3,(H,17,18)
• InChI Key： WQCKMICKMRQECG-UHFFFAOYSA-N
• SMILES： OC(CC1=C(CCC)N(C2CCCCC2)N=N1)=O

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68Ų

Additional information on 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetic acid

Research Brief on 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetic acid (CAS: 2172513-81-2)

The compound 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetic acid (CAS: 2172513-81-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetic acid as a versatile scaffold for the design of novel bioactive molecules. The compound's triazole core, coupled with the cyclohexyl and propyl substituents, provides a robust platform for interactions with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of inflammatory pathways, showing promising results in preclinical models of autoimmune diseases.

The synthesis of 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetic acid typically involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, followed by subsequent functionalization of the triazole ring. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Notably, researchers have explored its derivatization to enhance solubility and bioavailability, addressing previous limitations in drug delivery.

In terms of mechanism of action, preliminary data suggest that 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetic acid may interact with key enzymes involved in lipid metabolism and inflammation. A 2024 study in ACS Chemical Biology identified its potential as an allosteric inhibitor of phospholipase A2, a target implicated in numerous inflammatory disorders. These findings open new avenues for the development of anti-inflammatory therapeutics based on this chemical scaffold.

Looking forward, the compound's unique chemical properties and demonstrated biological activities position it as a promising candidate for further drug discovery efforts. Current research is focusing on structure-activity relationship (SAR) studies to optimize its pharmacological profile and explore its potential in treating metabolic disorders and chronic inflammatory conditions. The continued investigation of 2-(1-cyclohexyl-5-propyl-1H-1,2,3-triazol-4-yl)acetic acid and its derivatives represents an exciting frontier in medicinal chemistry with significant translational potential.